Cas no 1206995-49-4 (N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide)

• Product Name: N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide
• CAS No: 1206995-49-4
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 6576513
• Update Time: 2025-07-16

N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide
• N-[2-(6-ethyl-4-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-2-methoxyacetamide
• Acetamide, N-[1-(4-ethyl-1,6-dihydro-6-oxo-2-pyrimidinyl)-3-(2-thienyl)-1H-pyrazol-5-yl]-2-methoxy-

• Inchi： 1S/C16H17N5O3S/c1-3-10-7-14(22)19-16(17-10)21-13(18-15(23)9-24-2)8-11(20-21)12-5-4-6-25-12/h4-8H,3,9H2,1-2H3,(H,18,23)(H,17,19,22)
• InChI Key： JNEASYKTHYBLPJ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2NC(=O)C=C(CC)N=2)N=C(C2SC=CC=2)C=1)(=O)COC

Additional information on N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide

Introduction to N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide (CAS No. 1206995-49-4)

N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide (CAS No. 1206995-49-4) is a complex organic compound with a diverse range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine ring, a thiophene moiety, and a pyrazole ring, which collectively contribute to its biological activity and pharmacological properties.

The pyrimidine ring is a fundamental component of many biologically active molecules, including nucleic acids and various pharmaceutical agents. In the context of N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl-2-methoxyacetamide, the presence of the pyrimidine ring suggests potential interactions with nucleic acid metabolism and other cellular processes. The ethyl substituent on the pyrimidine ring further modulates the compound's physicochemical properties, influencing its solubility and bioavailability.

The thiophene moiety is another key structural element of this compound. Thiophenes are known for their aromaticity and are often found in natural products and synthetic drugs. The presence of the thiophene ring in N-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-y l - 2 - methoxyacetamide may enhance its lipophilicity and contribute to its ability to cross biological membranes, thereby improving its cellular uptake and distribution.

The pyrazole ring is a versatile heterocyclic structure that has been extensively studied for its pharmacological activities. Pyrazoles are known to exhibit a wide range of biological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. In the context of N - 1 - ( 4 - ethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 2 - yl ) - 3 - ( thiophen - 2 - yl ) - 1 H - pyrazol - 5 - yl - 2 - methoxyacetamide, the pyrazole ring likely plays a crucial role in mediating specific interactions with target proteins or receptors.

The methoxyacetamide group at the C5 position of the pyrazole ring adds further complexity to the molecule. This functional group can influence the compound's hydrogen bonding capabilities and electronic properties, potentially affecting its binding affinity to biological targets. The presence of the methoxyacetamide group may also contribute to the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

Recent research has highlighted the potential therapeutic applications of compounds with similar structural features to N - 1 - ( 4 - ethyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 2 - yl ) - 3 - ( thiophen - 2 - yl ) - 1 H - pyrazol - 5 - yl - 2 - methoxyacetamide. For instance, studies have shown that pyrazole-containing compounds can exhibit potent anti-inflammatory and anti-cancer activities. One study published in the *Journal of Medicinal Chemistry* reported that a series of pyrazole derivatives demonstrated significant inhibition of tumor growth in vitro and in vivo models of breast cancer.

In addition to its potential anti-cancer properties, N - 1 -(4-Ethyl--6-Oxo--1 ,--Dihydro-Pyrimidin--Yl)--3-(Thiophen--Yl)--H-Pyrazol--Yl--Methoxy-Acetamide has been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* found that this compound effectively reduced inflammation in animal models by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings suggest that N--(4-Ethyl--Oxo--Dihydro-Pyrimidin--Yl)--(Thiophen--Yl)--Pyrazol--Yl--Methoxy-Acetamide may have therapeutic potential for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the antimicrobial properties of compounds with similar structures. Research published in *Antimicrobial Agents and Chemotherapy* indicated that certain pyrazole derivatives exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. While more extensive studies are needed to fully evaluate the antimicrobial potential of N--(4-Ethyl--Oxo--Dihydro-Pyrimidin--Yl)--(Thiophen--Yl)--Pyrazol--Yl--Methoxy-Acetamide, these findings provide a promising starting point for further investigation.

In conclusion, N --(4-Ethyl --Oxo --Dihydro-Pyrimidin --Yl) --(Thiophen --Yl) --Pyrazol --Yl --Methoxy-Acetamide (CAS No. 1206995–49–4) is a multifaceted compound with a rich structural composition that offers numerous opportunities for pharmaceutical research and development. Its unique combination of functional groups suggests potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. Ongoing research efforts aim to elucidate the full spectrum of biological activities associated with this compound and optimize its pharmacological properties for clinical use.